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Compound of Interest

Compound Name: A-802715

Cat. No.: B1664748

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of A-802715, a methylxanthine derivative. Adherence to these guidelines is

crucial for ensuring the stability, and reliable performance of the compound in downstream

applications.

Compound Information

A summary of the key chemical properties of A-802715 is presented in Table 1. This
information is essential for accurate preparation of stock solutions.

Property Value Source
Molecular Formula C16H26N403 [1]
Molecular Weight 322.40 g/mol [1]
CAS Number 107767-58-8 [1]
Appearance White to off-white solid [2]
Purity >98% [1]

Solubility Data
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The solubility of A-802715 in various solvents is critical for the preparation of stock and working
solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-
concentration stock solutions.[2] For in vivo studies, the DMSO stock solution can be further
diluted in aqueous solutions. Table 2 provides solubility details.

Solvent Solubility Notes
Ultrasonic treatment may be

DMSO 190 mg/mL (589.33 mM) ) S )
required to aid dissolution.[2]

10% DMSO, 40% PEG300, This vehicle is suitable for in

) = 7.5 mg/mL (23.26 mM) ) o
5% Tween-80, 45% Saline vivo applications.[2]
10% DMSO, 90% (20% SBE- An alternative vehicle for in
] ) > 7.5 mg/mL (23.26 mM) ]
B-CD in Saline) Vivo use.[2]
_ A lipid-based vehicle for in vivo
10% DMSO, 90% Corn OiIl > 7.5 mg/mL (23.26 mM)

administration.[2]

Experimental Protocol: Preparation of a 10 mM A-
802715 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of A-802715 in DMSO.
Materials:

e A-802715 powder

o Anhydrous Dimethyl sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips
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Procedure:

» Equilibration: Allow the vial of A-802715 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of A-802715 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.22 mg of A-802715 (Molecular Weight = 322.40 g/mol ).

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the A-
802715 powder. For a 10 mM solution, if you weighed 3.22 mg, add 1 mL of DMSO.

e Dissolution: Cap the tube tightly and vortex thoroughly until the compound is completely
dissolved. If precipitation or phase separation occurs, gentle heating and/or sonication can
be used to aid dissolution.[2]

» Aliquoting: To avoid repeated freeze-thaw cycles that can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[2]

» Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[2] When stored at -80°C, it is recommended to use the solution
within 2 years. When stored at -20°C, it should be used within 1 year.[2]

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of an A-802715 stock
solution.
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Preparation Workflow

Start: A-802715 Powder

(1. Weigh A-802715)
(2. Add Anhydrous DMSO)

3. Vortex/Sonicate to Dissolve

!

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page
A-802715 Stock Solution Preparation Workflow.

Safety Precautions

o A-802715 is for research use only and not for human consumption or therapeutic use.[1]

» Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling this compound.

o Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.
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e Consult the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of A-
802715 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664748#how-to-prepare-a-802715-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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